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These application notes provide a comprehensive overview of the development of nickel-
yttrium (Ni-Y) based gas sensors, with a focus on yttrium-doped nickel oxide (Y-NiO) and nickel
oxide-yttria-stabilized zirconia (NiO-YSZ) composite materials. The following sections detail the
synthesis of sensing materials, fabrication of sensor devices, experimental protocols for gas
sensing measurements, and the underlying sensing mechanisms.

Introduction to Ni-Y Based Gas Sensors

Nickel oxide (NiO), a p-type semiconductor, is a promising material for gas sensing applications
due to its chemical stability, catalytic properties, and high sensitivity to various toxic and
flammable gases.[1][2] The introduction of yttrium (Y), either as a dopant in the NiO lattice or as
a component in a composite material like Yttria-Stabilized Zirconia (YSZ), can significantly
enhance the sensing performance. Yttrium can improve the thermal stability, ionic conductivity,
and create more active sites for gas adsorption, leading to higher sensitivity and selectivity.[3]
[4] These sensors are particularly relevant for monitoring environmental pollutants and for
safety applications in industrial settings.

Synthesis of Ni-Y Based Sensing Materials

Two primary approaches for creating Ni-Y based sensing materials are detailed below: the
hydrothermal synthesis of yttrium-doped NiO nanoparticles and the sol-gel synthesis of NiO-
YSZ composites.
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Protocol 1: Hydrothermal Synthesis of Yttrium-Doped
NiO Nanoparticles

This protocol describes a general method for synthesizing Y-doped NiO nanoparticles, a
process adapted from established hydrothermal methods for pure and other doped NiO
nanostructures.[5][6]

Materials:

Nickel (1) chloride hexahydrate (NiClz-:6H20)

Yttrium (lIl) nitrate hexahydrate (Y(NOs)s-6H20)

Polyvinylpyrrolidone (PVP)

Ethanol

Deionized (DI) water

Ammonia solution (NHs-H20)

Ethylene glycol (EG)

Equipment:

o Teflon-lined stainless-steel autoclave

e Magnetic stirrer

o Centrifuge

e Oven

Procedure:

e Precursor Solution Preparation:
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o Dissolve a specific molar ratio of NiClz2-6H20 and Y(NOs)3:6H20 in a mixture of DI water
and ethanol.

o Add PVP and ethylene glycol to the solution while stirring continuously.

e pH Adjustment: Adjust the pH of the solution to approximately 10 by adding ammonia
solution dropwise.[5]

o Hydrothermal Treatment:
o Transfer the final solution into a Teflon-lined stainless-steel autoclave.
o Seal the autoclave and heat it to 180°C for 12-24 hours.
e Product Collection and Purification:
o Allow the autoclave to cool down to room temperature naturally.
o Collect the precipitate by centrifugation.

o Wash the product repeatedly with DI water and ethanol to remove any unreacted
precursors and organic residues.

e Drying and Calcination:
o Dry the washed powder in an oven at 80°C for 12 hours.

o Calcine the dried powder at a specified temperature (e.g., 400-600°C) in air for several
hours to obtain the final Y-doped NiO nanoparticles.

Protocol 2: Sol-Gel Synthesis of NiO-YSZ Composite

This protocol outlines the synthesis of a NiO-YSZ composite material using the sol-gel method,
which allows for homogenous mixing of the components at a molecular level.[7][8]

Materials:

 Nickel (Il) nitrate hexahydrate (Ni(NOs)2-6H20)
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e Zirconium (IV) propoxide

o Yttrium (Ill) nitrate hexahydrate (Y(NO3)3-6H20)
 |sopropanol

 Nitric acid (HNO3)

» Gelatin or other gelling agent

Equipment:

Magnetic stirrer with hotplate

Beakers and flasks

Drying oven

Furnace for calcination

Procedure:

YSZ Sol Preparation:
o Dissolve zirconium (IV) propoxide and yttrium (IIl) nitrate hexahydrate in isopropanol.

o Add a small amount of nitric acid as a catalyst and stir until a clear sol is formed.

NiO Precursor Solution: In a separate beaker, dissolve nickel (Il) nitrate hexahydrate in
deionized water to create a clear solution.[9]

Mixing and Gelation:
o Slowly add the NiO precursor solution to the YSZ sol under vigorous stirring.

o Add a gelling agent like gelatin and continue stirring while heating at a controlled
temperature (e.g., 80°C) until a viscous gel is formed.[9]

Drying and Calcination:
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o Dry the gel in an oven at a low temperature (e.g., 100-120°C) to remove the solvent.

o Calcine the dried gel at a high temperature (e.g., 500-900°C) to obtain the NiO-YSZ
composite powder.[8]

Sensor Fabrication and Characterization

The synthesized Ni-Y based powders are then used to fabricate gas sensor devices.

Protocol 3: Fabrication of a Thick Film Chemiresistive
Sensor

Materials:

Synthesized Ni-Y based powder

Organic binder (e.g., terpineol)

Alumina (Al203) substrate with pre-printed electrodes (e.g., Pt or Au)

Screen printer or drop-coater
Equipment:

e Mortar and pestle

e Screen printing setup

e Drying oven

e Furnace for sintering
Procedure:

e Paste Formulation: Mix the synthesized Ni-Y based powder with an organic binder to form a
homogenous paste.
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» Film Deposition: Deposit the paste onto the alumina substrate covering the interdigitated
electrodes using screen printing or drop-coating.[10]

e Drying and Sintering:

o Dry the coated substrate at a low temperature (e.g., 60-100°C) to evaporate the organic
solvent.[10]

o Sinter the film at a higher temperature (e.g., 400-600°C) to remove the binder and ensure
good adhesion of the sensing film to the substrate and electrodes.[10]

o Contact Wiring: Attach platinum wires to the electrode pads for electrical measurements.

Experimental Protocols for Gas Sensing

Measurements
Protocol 4: Static Gas Sensing Measurement

Equipment:

Gas testing chamber with an inlet and outlet

Mass flow controllers (MFCs) for precise gas mixing

Source measure unit (SMU) or a digital multimeter

Heating element with a temperature controller

Data acquisition system (e.g., computer with appropriate software)
Procedure:

e Sensor Placement and Stabilization: Place the fabricated sensor inside the gas testing
chamber and heat it to the desired operating temperature. Allow the sensor's resistance to
stabilize in a reference gas (usually dry air).

e Gas Exposure: Introduce a specific concentration of the target gas into the chamber using
the MFCs.
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» Data Recording: Continuously monitor and record the change in the sensor's electrical
resistance until it reaches a stable value.

e Purging: Purge the chamber with the reference gas to allow the sensor's resistance to return
to its baseline.

» Repeatability: Repeat the exposure and purging cycles to check for the repeatability of the
sensor's response.

o Selectivity Testing: Perform the same procedure with different interfering gases to evaluate
the sensor's selectivity.

Data Presentation: Performance of Ni-Y Based Gas
Sensors

The performance of gas sensors is evaluated based on several key parameters. The following
tables summarize the reported performance of NiO-based sensors, including those with
yttrium-containing components, for the detection of various gases.
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) Respons
Concentr  Operating
Sensor Target ) Respons e/Recove Referenc
. ation Temp. )
Material Gas . e (S) ry Time e
(ppm) (°C)
(s)
) ) Improved Improved
NiO-YSZ NO:2 - High [3]
response recovery
NiO-SE on Linear
NO 10-100 310 - [11]
YSz response
NiO-SE on Linear
NO:2 1.5-10 390 - [11]
YSZ response
Y-doped Good )
) TMA - - o Rapid [12]
NiFe204 selectivity
Co-doped
. NO2 0.5-10 250 206-722% - [13]
NiO
Ni-doped
H2S 5 250 68.9 75/54 [14][15]
Zn0O

Note: "S" (Response) is defined as (R_g - R_a) / R_a for oxidizing gases and (R_a-R_g)/
R_g for reducing gases, where R_a is the resistance in air and R_g is the resistance in the
target gas.

Visualization of Workflows and Mechanisms
Experimental Workflow

The following diagram illustrates the general workflow for the fabrication and testing of Ni-Y
based gas sensors.

Caption: General experimental workflow for Ni-Y based gas sensor development.

Gas Sensing Mechanism

The sensing mechanism of p-type NiO-based sensors involves the modulation of the hole
concentration at the surface of the material upon interaction with target gases.
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Caption: Gas sensing mechanism of a p-type NiO semiconductor sensor.

In the presence of air, oxygen molecules adsorb on the NiO surface and capture electrons from
the valence band, creating holes and forming a highly conductive hole accumulation layer.
When a reducing gas is introduced, it reacts with the adsorbed oxygen species, releasing the
trapped electrons back to the valence band. This electron-hole recombination reduces the hole
concentration, thereby increasing the sensor's resistance. For oxidizing gases, the opposite
effect is observed. The addition of yttrium can enhance this process by creating more surface
defects and active sites for oxygen adsorption.[4] In NiO-YSZ systems, the interface between
the NiO sensing electrode and the YSZ electrolyte provides a triple-phase boundary where
electrochemical reactions with the target gas occur, contributing to the sensor signal.[3][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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